Cas no 165174-58-3 (SUC-ALA-ALA-PRO-ASP-PNA)

• Product Name: SUC-ALA-ALA-PRO-ASP-PNA
• CAS No: 165174-58-3
• MF: C₂₅H₃₂N₆O₁₁
• MW: 592.555186271667
• CID: 1344956
• Update Time: 2025-10-20

SUC-ALA-ALA-PRO-ASP-PNA Chemical and Physical Properties

Names and Identifiers

• N-succinyl-ala-ala-pro-asp*P-nitroanilide
• Suc-Ala-Ala-Pro-Asp-pNA
• L-α-Asparagine, N-(3-carboxy-1-oxopropyl)-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)-
• N-(3-Carboxy-1-oxopropyl)-L-alanyl-L-alanyl-L-prolyl-N-(4-nitrophenyl)-L-α-asparagine
• SUC-ALA-ALA-PRO-ASP-PNA

• Inchi： 1S/C25H32N6O11/c1-13(26-19(32)9-10-20(33)34)22(37)27-14(2)25(40)30-11-3-4-18(30)24(39)29-17(12-21(35)36)23(38)28-15-5-7-16(8-6-15)31(41)42/h5-8,13-14,17-18H,3-4,9-12H2,1-2H3,(H,26,32)(H,27,37)(H,28,38)(H,29,39)(H,33,34)(H,35,36)/t13-,14-,17-,18-/m0/s1
• InChI Key： MBLUIJQGADPFTG-USJZOSNVSA-N
• SMILES： N1(C(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)CCC(=O)O)CCC[C@H]1C(=O)N[C@@H](CC(=O)O)C(=O)NC1C=CC([N+]([O-])=O)=CC=1

Additional information on SUC-ALA-ALA-PRO-ASP-PNA

Recent Advances in the Study of SUC-ALA-ALA-PRO-ASP-PNA and Its Implications for Protease Research

The compound SUC-ALA-ALA-PRO-ASP-PNA, a synthetic peptide substrate, has garnered significant attention in recent biochemical and pharmaceutical research due to its role in studying protease activity, particularly in the context of inflammatory and apoptotic pathways. This substrate is widely utilized to measure the enzymatic activity of caspases and other proteases, which are critical in various disease mechanisms. The CAS number 165174-58-3 is associated with this compound, further emphasizing its importance in standardized research applications.

Recent studies have focused on optimizing the use of SUC-ALA-ALA-PRO-ASP-PNA in high-throughput screening assays to identify novel protease inhibitors. These inhibitors hold potential for therapeutic applications in conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. Advanced techniques, including fluorescence-based detection and mass spectrometry, have been employed to enhance the sensitivity and specificity of assays utilizing this substrate.

One notable development is the integration of SUC-ALA-ALA-PRO-ASP-PNA into microfluidic platforms, enabling real-time monitoring of protease activity with minimal reagent consumption. This innovation has paved the way for more efficient drug discovery processes, reducing both time and costs associated with traditional methods. Additionally, structural modifications of the substrate have been explored to improve its stability and binding affinity, further expanding its utility in diverse experimental settings.

In parallel, research has elucidated the mechanistic details of how SUC-ALA-ALA-PRO-ASP-PNA interacts with specific proteases, providing insights into substrate specificity and enzyme kinetics. These findings are instrumental in designing targeted therapies that modulate protease activity with high precision. The compound's role in elucidating caspase-3 activity, a key mediator of apoptosis, has been particularly impactful, offering new avenues for cancer treatment strategies.

Looking ahead, the continued exploration of SUC-ALA-ALA-PRO-ASP-PNA and related compounds is expected to yield further breakthroughs in understanding protease-related diseases. Collaborative efforts between academia and industry are likely to accelerate the translation of these findings into clinical applications, addressing unmet medical needs. This research underscores the compound's enduring relevance in the field of chemical biology and pharmaceutical sciences.